Cas no 99438-31-0 (4-Penten-2-ol, 3-methyl-, (2S,3S)-)

• Product name: 4-Penten-2-ol, 3-methyl-, (2S,3S)-
• CAS No: 99438-31-0
• MF: C₆H₁₂O
• MW: 100.158882141113
• MDL: MFCD32662356
• CID: 1992453
• PubChem ID: 12420333

4-Penten-2-ol, 3-methyl-, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

• 4-Penten-2-ol, 3-methyl-, (2S,3S)-
• CS-0368404
• COIPQIFWUIDWLU-WDSKDSINSA-N
• 99438-31-0
• SCHEMBL10150523
• (2S,3S)-3-Methyl-4-penten-2-ol
• BS-52735
• (2S,3S)-3-METHYLPENT-4-EN-2-OL
• D85605

• MDL： MFCD32662356
• Inchi： InChI=1S/C6H12O/c1-4-5(2)6(3)7/h4-7H,1H2,2-3H3/t5-,6-/m0/s1
• InChI Key： COIPQIFWUIDWLU-WDSKDSINSA-N
• SMILES： CC(C=C)C(C)O

Computed Properties

• Exact Mass: 100.088815002g/mol
• Monoisotopic Mass: 100.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 59.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 4-Penten-2-ol, 3-methyl-, (2S,3S)-

Exploring the Unique Properties and Applications of 4-Penten-2-ol, 3-methyl-, (2S,3S)- (CAS No. 99438-31-0)

4-Penten-2-ol, 3-methyl-, (2S,3S)- is a chiral organic compound with the CAS number 99438-31-0. This compound belongs to the family of unsaturated alcohols and is characterized by its unique stereochemistry, which makes it valuable in various chemical syntheses and industrial applications. The (2S,3S)- configuration indicates its specific spatial arrangement, which is crucial for its reactivity and functionality in asymmetric synthesis.

The molecular structure of 4-Penten-2-ol, 3-methyl-, (2S,3S)- features a five-carbon chain with a hydroxyl group at the second carbon and a methyl group at the third carbon. The presence of a double bond between the fourth and fifth carbons adds to its versatility, allowing it to participate in a range of chemical reactions, including polymerization, oxidation, and reduction. Researchers and chemists often seek this compound for its role in producing fine chemicals, pharmaceuticals, and specialty materials.

One of the most intriguing aspects of 4-Penten-2-ol, 3-methyl-, (2S,3S)- is its application in the synthesis of chiral intermediates. Chirality is a hot topic in modern chemistry, especially in drug development, where the (2S,3S)- configuration can significantly influence the biological activity of pharmaceutical compounds. This aligns with the growing demand for enantiomerically pure substances in the pharmaceutical industry, as highlighted by recent trends in green chemistry and sustainable synthesis.

In addition to pharmaceuticals, 4-Penten-2-ol, 3-methyl-, (2S,3S)- finds use in the fragrance and flavor industry. Its unsaturated structure and stereochemistry contribute to unique olfactory properties, making it a candidate for creating novel scents and tastes. This application is particularly relevant given the increasing consumer interest in natural and synthetic aroma chemicals that mimic or enhance natural flavors.

The compound's reactivity also makes it a valuable building block in polymer chemistry. For instance, it can be used to modify the properties of polymers, enhancing their flexibility or adhesion characteristics. This ties into the broader trend of smart materials and functional polymers, which are gaining traction in industries ranging from automotive to electronics.

From a market perspective, the demand for 4-Penten-2-ol, 3-methyl-, (2S,3S)- is driven by its niche applications and the growing emphasis on chiral synthesis. Suppliers and manufacturers are increasingly focusing on scalable and cost-effective production methods to meet the needs of research institutions and industrial players. This is particularly important as the global fine chemicals market continues to expand, with projections indicating steady growth over the next decade.

Safety and handling of 4-Penten-2-ol, 3-methyl-, (2S,3S)- are critical considerations for laboratories and production facilities. While it is not classified as a hazardous material, proper storage and handling protocols should be followed to ensure stability and prevent degradation. This aligns with the broader industry shift toward sustainable and safe chemical practices, which prioritize environmental and worker safety.

In summary, 4-Penten-2-ol, 3-methyl-, (2S,3S)- (CAS No. 99438-31-0) is a versatile and valuable compound with applications spanning pharmaceuticals, fragrances, and polymer chemistry. Its chiral nature and reactive functional groups make it a sought-after intermediate in modern chemical synthesis. As industries continue to innovate and prioritize sustainability, the role of such specialized compounds is expected to grow, reinforcing their importance in both research and industrial settings.